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Compound of Interest

Compound Name: 4-Bromo-2-methyl-3-nitropyridine
CAS No.: 23056-49-7
Cat. No.: B3028585
Get Quote
. J

Executive Summary

4-Bromo-2-methyl-3-nitropyridine (CAS: 23056-49-7) is a highly functionalized heterocyclic
scaffold used primarily as an intermediate in the synthesis of kinase inhibitors and complex
medicinal agents. Its utility stems from the differential reactivity of its substituents; however, this
same reactivity renders it thermodynamically unstable under ambient conditions.

Core Recommendation: This compound is moisture-sensitive and photo-labile. It must be
stored at -20°C under an inert atmosphere (Argon or Nitrogen) in amber glass containers.
Failure to mitigate hydrolytic pressure will result in the rapid formation of 2-methyl-3-
nitropyridin-4-ol via Nucleophilic Aromatic Substitution (

).
Chemical Identity & Physical Profile[1][2][3]

Before establishing storage protocols, we must define the physicochemical baseline of the
analyte.
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Property Specification
Chemical Name 4-Bromo-2-methyl-3-nitropyridine
CAS Number 23056-49-7

Molecular Formula

Molecular Weight 217.02 g/mol

Appearance Pale yellow to orange solid (crystalline)

Soluble in DMSO, DMF, DCM; sparingly soluble

Solubilit
Y in water (hydrolyzes)

Primary Hazard Skin/Eye lIrritant, Potential Alkylating Agent

Mechanistic Stability Analysis

To properly store this compound, one must understand why it degrades. The stability profile is
governed by the electronic interplay between the pyridine ring nitrogen, the nitro group, and the
bromine atom.

Hydrolytic Instability (The Vector)

The C4 position is highly electrophilic. The pyridine nitrogen (electron-withdrawing by induction
and resonance) and the C3-nitro group (strongly electron-withdrawing) cooperatively lower the
energy of the LUMO at the C4 carbon.

e Mechanism: In the presence of atmospheric moisture, water acts as a nucleophile, attacking
C4 to form a Meisenheimer-like anionic intermediate.

o Outcome: The bromide ion is a good leaving group, leading to irreversible hydrolysis to 2-
methyl-3-nitropyridin-4-ol. This is the primary degradation impurity found in improperly stored
batches.

Photochemical Degradation

Nitro-pyridines are susceptible to photo-induced redox chemistry.
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e Mechanism: UV light exposure can excite the nitro group (

), leading to radical abstraction pathways or reduction to nitroso species, particularly if the
solid is in solution or has surface moisture.

Oxidative Liability

While the pyridine ring is resistant to oxidation, the C2-methyl group is "benzylic" in character.

o Risk: Long-term exposure to oxygen, combined with light, can lead to slow oxidation of the
methyl group to the corresponding carboxylic acid or aldehyde, although this is kinetically

slower than hydrolysis.

Visualization: Degradation Pathways

The following diagram maps the degradation vectors based on environmental stressors.
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Caption: Mechanistic degradation map highlighting the critical hydrolytic pathway (SNAr) driven
by moisture.
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Storage & Handling Protocols

Based on the mechanistic analysis, the following protocols are mandatory for maintaining

chemical integrity (>98% purity).

The "Golden Path" Storage Workflow

Do not treat this compound as a standard shelf reagent. It requires "Cold Chain" handling.

Parameter Requirement Rationale

Slows kinetic rate of hydrolysis
Temperature -20°C (£ 5°C) o

and oxidation.

Displaces moisture and
Atmosphere Inert (Argon/Nitrogen) oxygen. Argon is preferred

(heavier than air).

) ] Blocks UV light; glass prevents

Container Amber Glass Vial i ] )

gas permeation (unlike plastic).

. _ Ensures airtight seal; Teflon

Seal Teflon-lined Cap + Parafilm ) )

resists chemical attack.

Store the vial inside a
Desiccant Required secondary jar containing

Drierite or Silica Gel.

Handling Protocol (Thawing)

A common failure point is opening a cold vial in a humid lab, causing condensation inside the

vial.

Remove vial from freezer.

Wipe the exterior to remove condensation.

Open in a fume hood (preferably under nitrogen flow).

Wait 30—45 minutes until the vial reaches room temperature.
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» Re-seal immediately after weighing; purge with inert gas if possible.

Visualization: Lifecycle Management

4. Storage
(-20°C) Thaw Cycle
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Caption: Standard Operating Procedure (SOP) for the receipt, storage, and usage cycle to
prevent moisture ingress.

Quality Control & Re-Test Methodology

If the compound has been stored for >6 months, or if the appearance changes from yellow to
dark orange/brown, verify purity.

HPLC Method (Reverse Phase)

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 pm.
» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: 5% B to 95% B over 10 minutes.

o Detection: UV at 254 nm and 280 nm.

e Pass Criteria: Main peak >98%. Look for a front-eluting peak (more polar), which
corresponds to the hydrolysis product (2-methyl-3-nitropyridin-4-ol).

H-NMR Diagnostic

e Solvent: DMSO-
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or

» Diagnostic Signal:
o Parent: Look for the aromatic doublets (pyridine ring protons).

o Impurity: The hydrolysis product (pyridone form) will show a significant shift in the aromatic
region and potentially a broad OH/NH signal depending on the tautomer in DMSO.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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